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Compound of Interest

Compound Name: Cy5 acid(mono so3)

Cat. No.: B1493468

An In-depth Technical Guide to Sulfo-Cy5 Carboxylic Acid

This guide provides a comprehensive overview of the properties, applications, and
experimental protocols for Sulfo-Cy5 carboxylic acid, a fluorescent dye widely used in biological
research. The inclusion of one or more sulfonate (SOs) groups significantly enhances the water
solubility of the cyanine dye, making it ideal for labeling proteins, peptides, and other
biomolecules in agueous environments.

Core Properties and Characteristics

Sulfo-Cy5 is a bright, far-red fluorescent dye known for its high extinction coefficient and good
guantum yield. Its fluorescence is largely insensitive to pH in the physiological range (pH 4 to
10). A key advantage of using far-red dyes like Sulfo-Cy5 is the minimal autofluorescence from
biological specimens in this spectral region, leading to an excellent signal-to-noise ratio.[1][2]
The carboxylic acid functional group allows for covalent conjugation to primary amines after
activation.[2]

Chemical and Physical Properties

The addition of sulfonate groups is the primary distinction between standard "Cy5 acid" and
"Sulfo-Cy5 acid." This modification significantly improves water solubility, which is a critical
factor for many bioconjugation reactions.[3][4]
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Property

Sulfo-Cy5
Carboxylic Acid
(Di-sulfonated)

Cy5 Carboxylic
Acid (Non-
sulfonated)

Citation(s)

Molecular Formula C32H37N2NaOsS:2 C32H39CIN202 [5]
Molecular Weight 664.8 g/mol 519.12 g/mol [5]
CAS Number 1121756-16-8 1032678-07-1 [5]
Appearance Dark blue powder Dark blue powder
_ _ Limited water
- Highly soluble in N )
Solubility solubility; Soluble in

Water, DMSO, DMF

DMSO, DMF

Storage Conditions

-20°C, in the dark,

desiccated

-20°C, in the dark,

desiccated

Spectral Properties

The spectral characteristics of Sulfo-Cy5 make it compatible with common excitation sources,

such as the 633 nm HeNe laser or the 647 nm Krypton/Argon laser lines.[2]

Property Value Citation(s)
Excitation Maximum (Aex) 646 nm [5]
Emission Maximum (Aem) 662 nm [5]

Molar Extinction Coefficient (g) 271,000 cm—iM—1 [5]
Fluorescence Quantum Yield 02028 5]

(P)

Correction Factor (CF2e0) 0.04

Correction Factor (CF2so) 0.04

Key Applications and Workflows
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Sulfo-Cy5 carboxylic acid is a versatile tool for fluorescently labeling biomolecules. While the
acid itself is non-reactive, it serves as the precursor for creating amine-reactive conjugates.[2]
[3] It is also frequently used in control experiments or for instrument calibration.[2][6]

Bioconjugation Workflow

The most common application involves a two-step process: first, the activation of the carboxylic
acid group, and second, the reaction of the activated dye with a primary amine on the target
molecule (e.g., the side chain of a lysine residue in a protein). This workflow ensures a stable
amide bond between the dye and the biomolecule.[7]

4 Step 1: Activation R
Sulfo-Cy5 EDC / Sulfo-NHS
Carboxylic Acid (Activation Reagents)
pH 4.5-6.0
(MES Buffer)
4 Step 2: Conjugation R
Activated Sulfo-Cy5 Biomolecule
NHS Ester (e.g., Protein-NH-2)
- J

pH 8.0-9.0
(Bicarbonate/Borate Buffer)

I(G_abeled Bioconjugata

J

Gel Filtration or
Dialysis

Step 3: Pvurification

Purified Labeled
Bioconjugate
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Caption: General workflow for labeling biomolecules with Sulfo-Cy5 acid.

Fluorescence Resonance Energy Transfer (FRET)

Cy5 is often used as an acceptor fluorophore in FRET-based assays to study molecular
interactions.[8] When a donor fluorophore (like Cy3) is in close proximity (1-10 nm) to an
acceptor (Cy5), energy from the excited donor can be non-radiatively transferred to the
acceptor, causing the acceptor to fluoresce.[9] This phenomenon is highly dependent on the
distance between the dyes, making it a powerful tool for measuring molecular proximity.
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Principle of FRET with Cy3-Cy5 Pair
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Caption: FRET between a Cy3 donor and a Cy5 acceptor.

Experimental Protocols

The following is a generalized two-step protocol for labeling a protein with Sulfo-Cy5 carboxylic
acid. Optimization is often required for specific proteins and applications.

A. Materials and Reagents
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e Sulfo-Cy5 carboxylic acid

» Protein to be labeled (in an amine-free buffer like PBS or MES)

» Activation Buffer: MES (2-(N-morpholino)ethanesulfonic acid), 0.1 M, pH 4.7-6.0
o EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide)

e Sulfo-NHS (N-hydroxysulfosuccinimide)

e Labeling Buffer: Sodium bicarbonate or borate buffer, 0.1 M, pH 8.0-9.0
 Purification: Sephadex G-25 spin column or dialysis cassette

e Anhydrous DMSO or DMF

B. Protocol: Activation of Sulfo-Cy5 Acid

This step creates a more stable amine-reactive Sulfo-NHS ester, which is less susceptible to
hydrolysis than the EDC-activated intermediate.[7][10]

o Prepare Reagents: Dissolve Sulfo-Cy5 carboxylic acid in anhydrous DMSO to a stock
concentration of 10 mg/mL. Immediately before use, prepare fresh solutions of EDC and
Sulfo-NHS in cold Activation Buffer (e.g., to 10 mg/mL).

o Activation Reaction: In a microcentrifuge tube, combine Sulfo-Cy5 acid, EDC, and Sulfo-
NHS. A common molar ratio is 1:10:25 (Dye:EDC:Sulfo-NHS), but this may require
optimization.

 Incubation: Mix the components well and incubate for 15-30 minutes at room temperature.
[10] The product of this reaction is the activated Sulfo-Cy5 NHS ester, which should be used
promptly.

C. Protocol: Protein Conjugation and Purification

o Prepare Protein: The protein solution should be at a concentration of 2-10 mg/mL in Labeling
Buffer.[11][12] Buffers containing primary amines (e.g., Tris or glycine) must be avoided as
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they will compete in the reaction.[11] If necessary, perform a buffer exchange via dialysis or
a desalting column.

o Conjugation Reaction: Add the freshly activated Sulfo-Cy5 NHS ester solution to the protein
solution. The optimal molar ratio of dye to protein is typically between 5:1 and 20:1 and
should be determined empirically.[13]

 Incubation: Incubate the reaction for 1-2 hours at room temperature, protected from light.[11]
[12] Gentle mixing or rotation can improve labeling efficiency.

 Purification: Separate the labeled protein from unreacted dye and reaction byproducts. For
proteins >20 kDa, a gel filtration spin column (e.g., Sephadex G-25) is efficient.[12]

o

Prepare the spin column by centrifuging to remove the storage buffer.

[¢]

Apply the reaction mixture to the top of the resin.

[¢]

Centrifuge according to the manufacturer's instructions to elute the labeled protein. The
smaller, unreacted dye molecules will be retained by the resin.

o

Alternatively, dialysis can be used for purification.

o Storage: Store the purified, labeled protein under the same conditions as the unlabeled
protein, but protected from light. Aliquoting and storing at -20°C or -80°C is recommended to
avoid freeze-thaw cycles.[12]

D. Characterization (Optional)

The degree of labeling (DOL), or the average number of dye molecules per protein, can be
determined spectrophotometrically by measuring the absorbance at 280 nm (for the protein)
and ~646 nm (for Cy5). The following formula can be used:

DOL = (Aeae x €_protein) / [(Azso - (Asae X CF280)) X £_dye]
Where:

e Ais the absorbance at the specified wavelength.
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e ¢ is the molar extinction coefficient.

e CF2s0 is the correction factor for the dye's absorbance at 280 nm (approx. 0.04 for Sulfo-
Cys).[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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